Cas no 825619-11-2 (1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-)
![1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]- structure](https://www.kuujia.com/scimg/cas/825619-11-2x500.png)
825619-11-2 structure
Product name:1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-
1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]-
- 4-[(4-methylbenzoyl)amino]-1H-pyrazole-5-carboxylic acid
- 825619-11-2
- 4-(4-methyl-benzoylamino)-1H-pyrazole-3-carboxylic acid
- ZEQLAQKDSLRLID-UHFFFAOYSA-N
- 4-(4-METHYLBENZAMIDO)-1H-PYRAZOLE-3-CARBOXYLIC ACID
- DTXSID40729248
- SCHEMBL1645741
- 4-(4-Methylbenzamido)-1H-pyrazole-5-carboxylic acid
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- Inchi: InChI=1S/C12H11N3O3/c1-7-2-4-8(5-3-7)11(16)14-9-6-13-15-10(9)12(17)18/h2-6H,1H3,(H,13,15)(H,14,16)(H,17,18)
- InChI Key: ZEQLAQKDSLRLID-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C(=O)NC2=C(NN=C2)C(=O)O
Computed Properties
- Exact Mass: 245.08004122g/mol
- Monoisotopic Mass: 245.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.1Ų
1H-Pyrazole-3-carboxylic acid, 4-[(4-methylbenzoyl)amino]- Related Literature
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1. Back matter
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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